Cas no 18625-03-1 (L-Alanine,3-(aminosulfonyl)-)

• Product Name: L-Alanine,3-(aminosulfonyl)-
• CAS No: 18625-03-1
• MF: C₃H₈N₂O₄S
• MW: 168.171619415283
• MDL: MFCD00012372
• CID: 123092
• PubChem ID: 20057192
• Update Time: 2025-06-26

L-Alanine,3-(aminosulfonyl)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,3-(aminosulfonyl)-
• 3-SULFAMOYL-L-ALANINE
• L-(+)-2-amino-3-sulfamoylpropionic acid
• EN300-256706
• SCHEMBL5314796
• 18625-03-1
• (2R)-2-amino-3-sulfamoylpropanoic acid
• CHEMBL3250956

• MDL： MFCD00012372
• Inchi： 1S/C3H8N2O4S/c4-2(3(6)7)1-10(5,8)9/h2H,1,4H2,(H,6,7)(H2,5,8,9)/t2-/m0/s1
• InChI Key： WDOCIKSRUBWQFT-REOHCLBHSA-N
• SMILES： S(C[C@@H](C(=O)O)N)(N)(=O)=O

Computed Properties

• Exact Mass: 168.02047791g/mol
• Monoisotopic Mass: 168.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Alanine,3-(aminosulfonyl)-

L-Alanine, 3-(aminosulfonyl)- (CAS No. 18625-03-1)

L-Alanine, 3-(aminosulfonyl)- (CAS No. 18625-03-1) is a synthetic amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as L-alanine, 3-sulfamoyl-, is characterized by its unique structural features, which include an amino group and a sulfonamide moiety attached to the alanine backbone. These properties make it a valuable building block for the synthesis of various bioactive molecules and drug candidates.

The chemical structure of L-Alanine, 3-(aminosulfonyl)- consists of a central carbon atom bonded to an amino group (-NH₂), a carboxyl group (-COOH), and a methyl group (-CH₃). The distinctive feature is the sulfonamide group (-SO₂NH₂) attached to the β-carbon atom. This arrangement imparts unique chemical and biological properties to the molecule, making it an attractive candidate for various applications in drug discovery and development.

In recent years, L-Alanine, 3-(aminosulfonyl)- has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role in the development of novel antibiotics. The sulfonamide group is known for its ability to inhibit bacterial enzymes involved in folic acid synthesis, which is a critical pathway for bacterial growth. This property makes L-Alanine, 3-(aminosulfonyl)- a promising lead compound for the design of new antibacterial agents.

Beyond its antibacterial potential, L-Alanine, 3-(aminosulfonyl)- has also shown promise in the treatment of various other diseases. For instance, recent studies have explored its use in the management of metabolic disorders such as diabetes and obesity. The compound's ability to modulate metabolic pathways and improve insulin sensitivity has been highlighted in several preclinical models. These findings suggest that L-Alanine, 3-(aminosulfonyl)- could be a valuable therapeutic agent for metabolic diseases.

In addition to its therapeutic applications, L-Alanine, 3-(aminosulfonyl)- has been investigated for its use in diagnostic imaging. The sulfonamide group can be functionalized with various imaging agents, such as radioisotopes or fluorescent dyes, to create targeted imaging probes. These probes can be used to visualize specific biological processes or disease markers in vivo, providing valuable insights into disease progression and treatment efficacy.

The synthesis of L-Alanine, 3-(aminosulfonyl)- typically involves several steps, including the protection of functional groups, introduction of the sulfonamide moiety, and deprotection to yield the final product. Various synthetic routes have been developed to optimize yield and purity, making it accessible for large-scale production in both academic and industrial settings.

In terms of safety and toxicity, extensive studies have been conducted to evaluate the potential risks associated with L-Alanine, 3-(aminosulfonyl)-. These studies have generally shown that the compound is well-tolerated at therapeutic doses and exhibits low toxicity profiles in both in vitro and in vivo models. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and efficacy.

The future prospects for L-Alanine, 3-(aminosulfonyl)- are promising. Ongoing clinical trials are exploring its potential as a treatment for various diseases, including infectious diseases and metabolic disorders. Additionally, researchers are investigating its use in combination therapies to enhance treatment outcomes and reduce side effects.

In conclusion, L-Alanine, 3-(aminosulfonyl)- (CAS No. 18625-03-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutics and diagnostic tools. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the field of drug discovery.